Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt

Specification

• CAS No.: 59274-67-8
• Molecular Formula: C₃₀H₄₆Na₂O₁₀
• Molecular Weight: 612.66

Introduction

Biological Significance

Role in Bile Acid Metabolism

Bile acids are critical for lipid digestion and absorption, cholesterol homeostasis, and signaling pathways within the body. Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt represents a derivative of deoxycholic acid that undergoes glucuronidation—a metabolic process that enhances water solubility and facilitates excretion. This modification plays a vital role in detoxification pathways within liver cells.

The glucuronide conjugation affects the compound's interaction with bile acid receptors such as farnesoid X receptor (FXR) and transporters like organic anion transporting polypeptides (OATPs). These interactions are crucial for modulating lipid metabolism and immune responses.

Implications for Liver Function

Studies suggest that bile acid derivatives like Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt can influence liver cell function by altering signaling pathways involved in inflammation and fibrosis. Secondary bile acids have been shown to impact hepatocyte proliferation and apoptosis, highlighting their importance in liver health and disease.

Interaction with Gut Microbiota

The compound's role extends to gut microbiota modulation, where bile acids serve as signaling molecules influencing microbial composition and activity. The glucuronide modification may alter microbial metabolism of bile acids, potentially impacting gut health and systemic immune responses.

Research Applications

Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt serves as a reference standard in studies exploring bile acid metabolism and pharmacokinetics. Its unique properties make it valuable for investigating drug interactions involving bile acid transporters.

Biochemical Studies

The compound is used to study biochemical pathways related to glucuronidation—a process essential for drug metabolism and detoxification. It provides insights into how structural modifications affect biological activity.

Experimental Methods

Research on this compound often involves in vitro experiments using cultured liver cells or in vivo studies in animal models. These methods help elucidate how glucuronidation affects bile acid signaling pathways and receptor interactions.

Comparative Analysis with Related Compounds

Structural Differences

Compared to other bile acid derivatives like Cholic Acid 3-O-β-Glucuronide Disodium Salt (CAS:59274-69-0), Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt exhibits unique chemical properties due to differences in hydroxyl group positioning on the steroid backbone. These structural variations influence solubility, receptor binding affinity, and biological activity.

Biological Activity

While cholic acid derivatives are primarily involved in lipid digestion, deoxycholic acid derivatives like Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt have broader implications for liver function and immune modulation due to their secondary nature.

Experimental Data Table: Key Properties of Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt

Property	Value
Molecular Formula	$C_{30}H_{46}Na_2O_{10}$
Molecular Weight	612.66 g/mol
Appearance	White to Off-White Solid
Solubility	Slightly soluble in ethyl acetate, methanol, water
Storage Conditions	-20°C under inert atmosphere
Biological Role	Impurity of Cholic Acid; involved in detoxification pathways

Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt represents a crucial derivative of deoxycholic acid with significant implications for biochemical research and pharmaceutical development. Its unique properties stemming from glucuronidation enhance its solubility and biological activity compared to its parent compound. By serving as a reference standard or tool compound, it aids researchers in unraveling complex metabolic pathways involving bile acids.

Future studies should focus on elucidating its precise mechanisms of action within liver cells and gut microbiota while exploring potential therapeutic applications targeting metabolic disorders or liver diseases.

This comprehensive analysis underscores the importance of Deoxycholic Acid 3-O-β-D-Glucuronide Disodium Salt as both a research tool and a subject of scientific inquiry within biochemistry and pharmacology domains.